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Compound of Interest

Compound Name: Streptolysin O

Cat. No.: B094021

For Immediate Implementation: This document provides crucial safety and logistical protocols
for the handling and disposal of Streptolysin O (SLO), a pore-forming toxin produced by
Streptococcus pyogenes. Adherence to these guidelines is essential for ensuring the safety of
all laboratory personnel.

Streptolysin O is a potent cytolysin that can cause cell lysis and tissue damage.
Understanding and implementing proper personal protective equipment (PPE) and handling
procedures are paramount to mitigate the risks associated with this toxin.

Essential Personal Protective Equipment (PPE)

When working with Streptolysin O, a comprehensive approach to personal protection is non-
negotiable. The following PPE is mandatory to prevent dermal, ocular, and respiratory
exposure.

Core PPE Requirements:

e Gloves: Nitrile or latex gloves should be worn at all times. It is recommended to wear double
gloves, especially when handling concentrated solutions. Gloves must be inspected for tears
or holes before use and changed immediately if compromised.

o Eye Protection: Safety glasses with side shields or a full-face shield are required to protect
against splashes.
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o Lab Coat: A long-sleeved, knee-length lab coat is necessary to protect skin and personal
clothing from contamination.

o Respiratory Protection: For procedures that may generate aerosols or when handling the
lyophilized powder, a NIOSH-approved N95 respirator or higher is required. All work with
powdered SLO should be conducted within a certified chemical fume hood or a Class |l
Biological Safety Cabinet (BSC).

Operational Plan: A Step-by-Step Guide to Safe
Handling

A systematic approach to handling Streptolysin O will minimize the risk of exposure and
ensure the integrity of your experiments.

Preparation and Handling Workflow:

Designated Work Area: All work with Streptolysin O should be conducted in a designated
and clearly marked area. Access to this area should be restricted to authorized personnel.

e Fume Hood/BSC Usage: All manipulations of Streptolysin O, including reconstitution of the
lyophilized powder and dilutions, must be performed within a certified chemical fume hood or
a Class Il BSC to prevent the inhalation of aerosols.

» Reconstitution: When reconstituting lyophilized Streptolysin O, add the solvent gently down
the side of the vial to avoid aerosolization.

e Avoiding Contamination: Use dedicated equipment (pipettes, tubes, etc.) for handling
Streptolysin O to prevent cross-contamination.

» Spill Management: In the event of a spill, immediately alert others in the vicinity. The spill
should be covered with absorbent material and decontaminated with an appropriate
disinfectant (see Disposal Plan). All materials used for cleanup must be disposed of as
hazardous waste.

Quantitative Safety Data
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The following table summarizes key quantitative data for the safe handling and inactivation of
Streptolysin O.

Parameter Value Source
Lethal Dose, 50% (LD50) 8 pg/kg (mouse) [1]
o 121°C for a minimum of 60
Autoclave Inactivation ) [2]
minutes

Chemical Inactivation (Sodium 1% solution for a minimum of
Hypochlorite) 30 minutes

Disposal Plan: Ensuring Safe Inactivation and
Removal

Proper disposal of Streptolysin O and all contaminated materials is a critical final step in the
safety protocol.

Step-by-Step Disposal Protocol:

e Liquid Waste: All liquid waste containing Streptolysin O must be decontaminated before
disposal. This can be achieved by adding sodium hypochlorite to a final concentration of 1%
and allowing it to sit for at least 30 minutes. Alternatively, liquid waste can be autoclaved at
121°C for a minimum of 60 minutes.

o Solid Waste: All solid waste, including pipette tips, tubes, gloves, and other contaminated
materials, must be placed in a designated biohazard bag. This bag should then be
autoclaved at 121°C for a minimum of 60 minutes before being disposed of in the
appropriate biohazardous waste stream.

o Sharps: All contaminated sharps (needles, scalpels, etc.) must be placed in a puncture-
resistant sharps container that is clearly labeled as containing biohazardous waste. The
container should be autoclaved before final disposal.
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Visualizing the Workflow: Safe Handling of
Streptolysin O

The following diagram illustrates the key decision points and procedural flow for the safe
handling and disposal of Streptolysin O.
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Streptolysin O Safe Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Streptolysin O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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